Cas no 2548039-36-5 (1,1-Dimethylethyl 3-[4-chloro-3-(4-phenoxyphenyl)-1H-pyrazolo[3,4-d]pyrimidin-1-yl]-1-piperidinecarboxylate)

• Product Name: 1,1-Dimethylethyl 3-[4-chloro-3-(4-phenoxyphenyl)-1H-pyrazolo[3,4-d]pyrimidin-1-yl]-1-piperidinecarboxylate
• CAS No: 2548039-36-5
• MF: C₂₇H₂₈ClN₅O₃
• MW: 505.995924949646
• CID: 5688306
• Update Time: 2024-02-02

1,1-Dimethylethyl 3-[4-chloro-3-(4-phenoxyphenyl)-1H-pyrazolo[3,4-d]pyrimidin-1-yl]-1-piperidinecarboxylate Chemical and Physical Properties

Names and Identifiers

• 1,1-Dimethylethyl 3-[4-chloro-3-(4-phenoxyphenyl)-1H-pyrazolo[3,4-d]pyrimidin-1-yl]-1-piperidinecarboxylate

• Inchi： 1S/C27H28ClN5O3/c1-27(2,3)36-26(34)32-15-7-8-19(16-32)33-25-22(24(28)29-17-30-25)23(31-33)18-11-13-21(14-12-18)35-20-9-5-4-6-10-20/h4-6,9-14,17,19H,7-8,15-16H2,1-3H3
• InChI Key： RYVHRHUTABBKDS-UHFFFAOYSA-N
• SMILES： N1(C(OC(C)(C)C)=O)CCCC(N2C3C(C(C4=CC=C(OC5=CC=CC=C5)C=C4)=N2)=C(Cl)N=CN=3)C1

Experimental Properties

• Density: 1.32±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 648.4±55.0 °C(Predicted)
• pka: 1.69±0.30(Predicted)